Cas no 1501672-10-1 (Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)-)

• Product Name: Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)-
• CAS No: 1501672-10-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5252349
• Update Time: 2025-08-05

Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)imidazo[1,2-a]pyridine-6-carboxylic acid
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)-

• Inchi： 1S/C9H9N3O2/c10-3-7-5-12-4-6(9(13)14)1-2-8(12)11-7/h1-2,4-5H,3,10H2,(H,13,14)
• InChI Key： VXQIIPAAMOVWOT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NC(CN)=CN2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: -2.1
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)-

Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- (CAS No. 1501672-10-1): A Comprehensive Overview

Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)-, identified by its CAS number 1501672-10-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of an aminomethyl group at the 2-position of the imidazopyridine core enhances its reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel bioactive molecules.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Research has demonstrated that imidazopyridines exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific substitution pattern on the imidazopyridine ring can significantly influence its biological profile, making it essential to carefully select and optimize the functional groups for desired pharmacological outcomes.

In recent years, there has been a surge in the exploration of Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- as a lead compound for drug development. The aminomethyl group at the 2-position provides a versatile handle for further chemical modification, allowing chemists to introduce various pharmacophores and optimize pharmacokinetic properties. This flexibility has made it an attractive candidate for fragment-based drug design and library screening efforts.

One of the most compelling aspects of Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- is its potential as an intermediate in the synthesis of more complex molecules. The carboxylic acid moiety at the 6-position can be readily functionalized through esterification, amidation, or other coupling reactions, enabling the creation of diverse derivatives with tailored biological activities. Similarly, the aminomethyl group can undergo alkylation, acylation, or other transformations to introduce additional functionality.

The synthesis of Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

Recent studies have highlighted the importance of Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- in the discovery of novel therapeutic agents. For instance, researchers have explored its derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The ability to modulate these enzymatic targets has promising implications for developing targeted therapies that exhibit improved efficacy and reduced side effects.

The biological activity of derivatives of Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- has been extensively studied in vitro and in vivo. Preclinical data suggest that certain analogs exhibit potent activity against various disease models, including inflammation and infection. These findings have encouraged further investigation into the therapeutic potential of this compound class.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds like Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)-. By systematically testing large libraries of compounds against biological targets, researchers can rapidly identify promising candidates for further optimization. This approach has been instrumental in uncovering new pharmacological entities with unique mechanisms of action.

In conclusion, Imidazo[1,2-a]pyridine-6-carboxylic acid, 2-(aminomethyl)- (CAS No. 1501672-10-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an excellent scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new applications and derivatives with promising therapeutic properties.